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Introduction
Zirconium-90 (⁹⁰Zr) is a stable isotope of zirconium that offers significant advantages in

neutron scattering experiments due to its unique nuclear properties. Unlike natural zirconium,

which is a mixture of five isotopes, ⁹⁰Zr has a very low thermal neutron absorption cross-

section and a purely coherent scattering cross-section. This makes it an ideal material for

specific applications where minimizing neutron absorption and incoherent scattering is critical.

These properties allow for cleaner experimental data with a higher signal-to-noise ratio, which

is particularly beneficial in studies of material structure and dynamics.

The primary advantages of using isotopically enriched ⁹⁰Zr in neutron scattering include:

Low Neutron Absorption: ⁹⁰Zr has a significantly lower thermal neutron absorption cross-

section compared to other zirconium isotopes and many other common engineering

materials. This minimizes the loss of neutron flux, allowing for the study of smaller or more

dilute samples.

Zero Incoherent Scattering: As a spin-0 nucleus, ⁹⁰Zr exhibits zero incoherent scattering.

Incoherent scattering contributes to a diffuse background that can obscure the desired

coherent scattering signal, which provides information about the ordered structure of a

material. The absence of incoherent scattering from ⁹⁰Zr results in a much-improved signal-

to-background ratio.
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High Coherent Scattering Cross-Section: ⁹⁰Zr possesses a substantial coherent scattering

cross-section, which ensures a strong scattered signal from the material itself, enabling

detailed structural analysis.

These properties make ⁹⁰Zr a valuable material for sample environments, as a component in

specialized alloys, and as a subject of fundamental condensed matter physics studies.

Quantitative Nuclear Scattering Properties
A summary of the key neutron scattering and absorption properties of Zirconium-90, in

comparison to natural Zirconium and other relevant isotopes, is presented below. This data is

crucial for experimental design and data analysis.

Isotope/Ele
ment

Natural
Abundance
(%)

Bound
Coherent
Scattering
Length (fm)

Bound
Incoherent
Scattering
Cross-
Section
(barn)

Coherent
Scattering
Cross-
Section
(barn)

Absorption
Cross-
Section
(2200 m/s)
(barn)

⁹⁰Zr 51.45 6.4 0 5.1 0.011

⁹¹Zr 11.22 8.7 0.15 9.5 1.17

⁹²Zr 17.15 7.4 0 6.9 0.22

⁹⁴Zr 17.38 8.2 0 8.4 0.0499

⁹⁶Zr 2.80 5.5 0 3.8 0.0229

Natural Zr - 7.16 0.02 6.44 0.185

Titanium (Ti) - -3.438 2.88 1.486 6.09

Data sourced from the National Institute of Standards and Technology (NIST).[1]

Application Note 1: ⁹⁰Zr in "Null-Scattering" Alloys
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Application
In high-pressure neutron scattering experiments, the sample is enclosed within a pressure cell.

The material of the pressure cell itself can scatter neutrons, creating a background signal that

can interfere with the measurement of the sample. To overcome this, "null-scattering" alloys are

used. These are materials where the average coherent scattering length of the constituent

elements is zero, effectively making the material transparent to coherent neutron scattering.

A common null-scattering alloy is a specific composition of Titanium (Ti) and Zirconium (Zr).

Titanium has a negative coherent scattering length, while Zirconium has a positive one.[2] By

carefully controlling the isotopic composition, an alloy can be produced with a net coherent

scattering length of zero. For this purpose, using isotopically pure ⁹⁰Zr is highly advantageous

as it eliminates incoherent scattering from the zirconium component, further reducing the

background.

A Ti-⁹⁰Zr null-scattering alloy is exceptionally strong and can be used to construct high-

pressure cells capable of reaching pressures of several gigapascals (GPa).[3][4] This enables

the study of materials under extreme conditions.

Experimental Protocol: Fabrication and Use of a Ti-⁹⁰Zr
High-Pressure Cell
This protocol outlines the steps for creating and utilizing a Ti-⁹⁰Zr null-scattering alloy for a

high-pressure neutron diffraction experiment.

1. Alloy Composition Calculation:

Objective: Determine the precise atomic ratio of Ti to ⁹⁰Zr to achieve a zero average

coherent scattering length.

Procedure:

The average coherent scattering length, , of a binary alloy is given by: = cₐbₐ + cₑbₑ,
where c is the atomic fraction and b is the coherent scattering length of each
element.

For a null-scattering alloy, = 0.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.ill.eu/for-ill-users/support-labs/sample-environment/equipment/high-pressures/tizr-null-matrix-alloy
https://www.ill.eu/for-ill-users/support-labs/sample-environment/services-for-advanced-neutron-environments/history/high-pressures
https://www.researchgate.net/publication/235250135_High-temperature_high_pressure_cell_for_neutron-scattering_studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using the coherent scattering lengths from the table above (b_Ti ≈ -3.44 fm, b_⁹⁰Zr = 6.4

fm), the required atomic fractions can be calculated.

This typically corresponds to a composition of approximately 68 atomic % Ti and 32

atomic % ⁹⁰Zr.[5]

2. Alloy Fabrication:

Objective: Produce a homogeneous, high-strength Ti-⁹⁰Zr alloy.

Materials: High-purity Titanium sponge and isotopically enriched ⁹⁰Zr metal.

Procedure:

The constituent metals are mixed in the calculated ratio.

The mixture is melted in a vacuum arc furnace to create an ingot. To ensure homogeneity,

the ingot is typically re-melted several times.

The ingot is then hot-forged at high temperatures to enhance its mechanical strength.[5]

3. High-Pressure Cell Machining:

Objective: Fabricate the components of the high-pressure cell from the Ti-⁹⁰Zr alloy.

Procedure:

The forged Ti-⁹⁰Zr ingot is machined into the required components for the pressure cell,

such as the cell body and anvils.[1]

Care must be taken during machining to avoid contamination and to manage the fire

hazard associated with fine metal powders.[2]

4. Sample Loading and Experiment:

Objective: Perform a neutron diffraction experiment on a sample under high pressure.

Procedure:
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The sample is loaded into a gasket, along with a pressure calibrant (e.g., NaCl) and a

pressure-transmitting medium.

The gasket is placed between the anvils of the Ti-⁹⁰Zr pressure cell.

Pressure is applied to the sample.

The entire pressure cell assembly is placed in the neutron beamline.

Neutron diffraction data is collected from the sample. The null-scattering nature of the

pressure cell minimizes background contamination of the diffraction pattern.
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Workflow for High-Pressure Neutron Diffraction using a Ti-⁹⁰Zr Null-Scattering Cell.
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Application Note 2: Neutron Diffraction Study of
Irradiated Zircaloy-4 with ⁹⁰Zr Isotopic Enrichment
Application
Zirconium alloys, such as Zircaloy-4, are widely used as cladding for nuclear fuel rods in

reactors.[6] Understanding the effects of neutron irradiation on the microstructure and

mechanical properties of these alloys is crucial for reactor safety and efficiency. Neutron

diffraction is a powerful technique for studying these effects, as it can provide detailed

information about changes in the crystal structure, texture, and defect population.

By using Zircaloy-4 manufactured with isotopically enriched ⁹⁰Zr, the contribution of the

zirconium lattice to the diffraction pattern can be isolated from that of the other alloying

elements (Sn, Fe, Cr). The absence of incoherent scattering from ⁹⁰Zr also provides a cleaner

signal, allowing for more precise measurements of subtle irradiation-induced changes, such as

lattice swelling and dislocation loop formation.[7][8]

Experimental Protocol: Neutron Diffraction of Irradiated
⁹⁰Zr-Enriched Zircaloy-4
This protocol describes the methodology for a neutron diffraction experiment to study the

effects of irradiation on ⁹⁰Zr-enriched Zircaloy-4.

1. Sample Preparation:

Objective: Prepare samples of ⁹⁰Zr-enriched Zircaloy-4 for irradiation and subsequent

neutron diffraction.

Procedure:

Synthesize Zircaloy-4 with the standard composition, but using isotopically enriched ⁹⁰Zr

as the zirconium source.

Machine the alloy into small, well-characterized samples suitable for irradiation (e.g., small

plates or rods).

Anneal the samples to produce a consistent starting microstructure.
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2. Sample Irradiation:

Objective: Irradiate the samples with a known dose of neutrons to simulate reactor

conditions.

Procedure:

Encapsulate the samples in a suitable container for irradiation.

Irradiate the samples in a research reactor to a target neutron fluence. The irradiation

temperature should be controlled to mimic the operating conditions of a power reactor.

Proton irradiation can also be used as a surrogate for neutron irradiation to reduce

activation.[9]

3. Post-Irradiation Handling:

Objective: Safely handle the radioactive samples after irradiation.

Procedure:

After a suitable cooling period, the samples are transferred to a hot cell for handling.

The samples are removed from their irradiation capsules.

4. Neutron Diffraction Measurement:

Objective: Collect neutron diffraction data from the irradiated samples.

Procedure:

Mount the irradiated sample in a specialized sample holder for radioactive materials on the

neutron diffractometer.

Collect diffraction patterns over a wide range of scattering angles (2θ).

Data is also collected from an unirradiated control sample for comparison.

5. Data Analysis:
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Objective: Analyze the diffraction data to quantify the effects of irradiation.

Procedure:

Perform Rietveld refinement of the diffraction patterns to determine lattice parameters,

phase fractions, and crystallite size.

Analyze the peak broadening to obtain information about microstrain and dislocation

density.

Compare the results from the irradiated and unirradiated samples to quantify the effects of

irradiation on the material's microstructure.
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Workflow for studying irradiation effects in ⁹⁰Zr-enriched Zircaloy-4.
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Application Note 3: Inelastic Neutron Scattering for
Phonon Dispersion Measurements in ⁹⁰Zr
Application
Inelastic Neutron Scattering (INS) is a powerful technique for studying the dynamics of atoms in

a crystal lattice.[10][11] By measuring the energy transfer between neutrons and the sample, it

is possible to map out the phonon dispersion relations, which describe the relationship between

the vibrational frequency and the wavevector of the lattice waves. These measurements

provide fundamental insights into the interatomic forces, elastic properties, and thermodynamic

behavior of a material.

Studying the phonon dispersion of a single crystal of isotopically pure ⁹⁰Zr is of fundamental

interest in condensed matter physics. The absence of isotopic disorder and incoherent

scattering allows for exceptionally clean measurements of the phonon lifetimes and lineshapes.

This data can be used to rigorously test theoretical models of lattice dynamics in hexagonal

close-packed metals.

Experimental Protocol: Phonon Dispersion
Measurement of a ⁹⁰Zr Single Crystal using INS
This protocol outlines the procedure for measuring the phonon dispersion curves of a ⁹⁰Zr

single crystal using a triple-axis spectrometer.

1. Sample Preparation:

Objective: Obtain a large, high-quality single crystal of ⁹⁰Zr.

Procedure:

A large single crystal of isotopically enriched ⁹⁰Zr is grown using a suitable technique (e.g.,

Czochralski or Bridgman method).

The crystal is oriented using X-ray Laue diffraction to identify the principal crystallographic

axes.

The crystal is cut to a suitable size and shape for mounting in the spectrometer.
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2. Inelastic Neutron Scattering Measurement:

Objective: Measure the energy and momentum transfer for phonons along high-symmetry

directions in the crystal.

Instrument: A triple-axis neutron spectrometer.

Procedure:

The ⁹⁰Zr single crystal is mounted on a goniometer in the spectrometer, allowing for

precise orientation of the crystal with respect to the neutron beam.

The instrument is configured for either constant-Q or constant-E scans.

Constant-Q scans: The momentum transfer (Q) is held constant, and the energy transfer is

scanned to measure the phonon energy at that Q-point.

Constant-E scans: The energy transfer is held constant, and the momentum transfer is

scanned to map out the regions of reciprocal space where phonons of that energy exist.

Measurements are performed at various Q-points along high-symmetry directions in the

Brillouin zone (e.g., Γ-A, Γ-M, Γ-K).

3. Data Analysis:

Objective: Construct the phonon dispersion curves from the measured data.

Procedure:

The collected data of intensity versus energy transfer (for constant-Q scans) or

momentum transfer (for constant-E scans) are fitted with appropriate functions (e.g.,

Gaussians or Lorentzians) to determine the peak positions and widths.

The peak positions (phonon energies) are plotted as a function of wavevector (q) to

generate the phonon dispersion curves.

The experimental dispersion curves are compared with theoretical calculations based on

lattice dynamics models.
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Workflow for measuring phonon dispersion in ⁹⁰Zr using inelastic neutron scattering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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